Cas no 896020-32-9 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,3-dimethoxybenzamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,3-dimethoxybenzamide
• CAS No: 896020-32-9
• MF: C₁₃H₁₇NO₅S
• MW: 299.342782735825
• CID: 6135936
• PubChem ID: 16829614
• Update Time: 2025-10-24

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,3-dimethoxybenzamide
• N-(1,1-dioxothiolan-3-yl)-2,3-dimethoxybenzamide
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-2,3-dimethoxybenzamide
• AKOS024659260
• 896020-32-9
• F2545-0108

• Inchi： 1S/C13H17NO5S/c1-18-11-5-3-4-10(12(11)19-2)13(15)14-9-6-7-20(16,17)8-9/h3-5,9H,6-8H2,1-2H3,(H,14,15)
• InChI Key： YIPLQURMIHXPKR-UHFFFAOYSA-N
• SMILES： C(NC1CCS(=O)(=O)C1)(=O)C1=CC=CC(OC)=C1OC

Computed Properties

• Exact Mass: 299.08274382g/mol
• Monoisotopic Mass: 299.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 90.1Ų

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,3-dimethoxybenzamide

N-(1,1-Dioxo-1λ6-Thiolan-3-Yl)-2,3-Dimethoxybenzamide: A Comprehensive Overview

The compound with CAS No 896020-32-9, commonly referred to as N-(1,1-dioxo-1λ6-thiolan-3-yl)-2,3-dimethoxybenzamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. In this article, we will delve into its chemical properties, synthesis methods, and recent research findings that highlight its significance in contemporary scientific studies.

N-(1,1-Dioxo-1λ6-thiolan-3-yl)-2,3-dimethoxybenzamide is characterized by its complex structure, which includes a thiolane ring (a five-membered sulfur-containing ring) and a benzamide moiety. The thiolane ring is further substituted with a dioxo group at the 1-position and an amino group at the 3-position. The benzamide portion of the molecule features two methoxy groups at the 2 and 3 positions of the benzene ring. This combination of functional groups contributes to the molecule's diverse chemical reactivity and biological activity.

Recent studies have focused on the synthesis and characterization of N-(1,1-dioxo-1λ6-thiolan-3-yl)-2,3-dimethoxybenzamide. Researchers have explored various synthetic pathways to optimize its production, including methods that involve coupling reactions and ring-forming techniques. These advancements have not only improved the yield of the compound but also provided insights into its stereochemical properties.

The biological activity of N-(1,1-dioxo-1λ6-thiolan-3-yl)-2,3-dimethoxybenzamide has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and antioxidant properties. These findings are particularly promising for its potential application in treating conditions associated with chronic inflammation and oxidative stress.

In addition to its pharmacological properties, N-(1,1-dioxo-1λ6-thiolan-3-Yl)-2,3-Dimethoxybenzamide has been studied for its role in catalysis. The sulfur-containing thiolane ring is known to act as a Lewis base in certain reactions, making this compound a valuable tool in asymmetric catalysis. Recent research has demonstrated its effectiveness in facilitating enantioselective reactions under mild conditions.

The structural versatility of N-(1,1-Dioxo-1λ6-Thiolan-3-Yl)-2,3-Dimethoxybenzamide also makes it an attractive candidate for material science applications. Its ability to form stable complexes with metal ions has led to explorations in coordination chemistry and the development of novel materials with unique electronic properties.

As interest in N-(1,1-Dioxo-1λ6-Thiolan-3-Yl)-2,3-Dimethoxybenzamide continues to grow among scientists and researchers worldwide, further studies are expected to uncover additional applications and deepen our understanding of this intriguing compound. Its multifaceted nature positions it as a key player in advancing various fields within chemistry and beyond.